N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide

• Molecular Formula: C16H14F3NO
• Molecular Weight: 293.28 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H14F3NO/c1-10-6-7-14(8-11(10)2)20-15(21)12-4-3-5-13(9-12)16(17,18)19/h3-9H,1-2H3,(H,20,21)
• InChI Key: QCOLMNZWCBFLJX-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)C(F)(F)F)C

Description

N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide, also known as DMTF, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DMTF is a benzamide derivative that has been synthesized through various methods and has been studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide is not fully understood, but it has been shown to inhibit the activity of histone deacetylases (HDACs). HDACs are enzymes that play a role in the regulation of gene expression and are often overexpressed in cancer cells. By inhibiting HDAC activity, N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide may prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its HDAC inhibitory activity, N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide has also been shown to increase insulin sensitivity and improve glucose metabolism in obese mice.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide has several advantages for lab experiments, including its high purity and good yields. However, N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide is not widely available and can be expensive to synthesize. Additionally, the mechanism of action of N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide research. One area of interest is the development of N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide derivatives with improved potency and selectivity for HDAC inhibition. Additionally, N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide could be studied in combination with other anti-cancer agents to determine its potential as a combination therapy. Finally, N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide could be studied in animal models of metabolic disorders to further understand its potential applications in the treatment of these diseases.
Conclusion
In conclusion, N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide has been synthesized through various methods and has been studied for its mechanism of action and biochemical and physiological effects. While there are several advantages and limitations for lab experiments with N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide, there are several future directions for research that could lead to improved understanding of its potential applications in cancer and metabolic disorders.

Synthesis Methods

N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide can be synthesized through various methods, including the reaction of 3,4-dimethylbenzoyl chloride with 3-(trifluoromethyl)aniline in the presence of a base, or the reaction of 3,4-dimethylbenzamide with trifluoromethyl iodide in the presence of a base. These methods have been optimized to yield high purity N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide with good yields.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been studied as a potential anti-cancer agent. Additionally, N-(3,4-dimethylphenyl)-3-(trifluoromethyl)benzamide has been studied for its potential applications in the treatment of obesity and metabolic disorders.